2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide, commonly known as BZT or BZT-Imidazole, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. It belongs to the class of imidazole derivatives and has been found to possess a wide range of biological activities that make it a promising candidate for further investigation.
Scientific Research Applications
Synthetic Chemistry Applications One primary application of such compounds is in the synthesis of novel heterocyclic compounds, which are crucial in developing pharmaceuticals and agrochemicals. For instance, the synthesis of new 2-substituted imidazole derivatives demonstrates the versatility of imidazole-based compounds in creating bioactive molecules. These derivatives have been explored for their antimicrobial activities against various pathogens, showcasing the potential of imidazole-based compounds in contributing to the development of new antibiotics and antifungal agents (Salman, Abdel-Aziem, & Alkubbat, 2015).
Biomedical Research In biomedical research, derivatives of benzimidazole and imidazole have been synthesized for their potential anticancer activities. For example, some benzimidazole–thiazole derivatives have been studied as anticancer agents, showing promising activity against cancer cell lines, highlighting the role of these compounds in developing novel chemotherapy agents (Nofal, Soliman, El-Karim, El-Zahar, Srour, Sethumadhavan, & Maher, 2014). Furthermore, novel benzothiazole derivatives have been evaluated for their antitumor activity, indicating the broad potential of such structures in cancer research (Yurttaş, Tay, & Demirayak, 2015).
Material Science In material science, benzimidazole derivatives have been studied as antioxidants for local base oil, showcasing the application of these compounds in improving the oxidative stability of industrial materials. This research could lead to the development of more stable and efficient lubricants, contributing to various sectors, including automotive and manufacturing (Basta, El-Bassoussi, Salem, Nessim, Ahmed, & Attia, 2017).
Mechanism of Action
Target of Action
The compound “2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide” belongs to the class of imidazoles . Imidazoles are often used in pharmaceuticals and have been found to exhibit a wide range of biological activities, including antifungal, antibacterial, and antineoplastic effects .
Biochemical Pathways
Imidazoles can affect various biochemical pathways depending on their specific structures and targets. For example, some imidazoles inhibit the synthesis of ergosterol, affecting the integrity of the fungal cell membrane .
Result of Action
Based on its class, it could potentially disrupt cell membrane function in fungi, leading to cell death .
Properties
IUPAC Name |
2-[1-benzyl-5-(4-bromophenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22BrN3OS/c1-15(2)24-20(26)14-27-21-23-12-19(17-8-10-18(22)11-9-17)25(21)13-16-6-4-3-5-7-16/h3-12,15H,13-14H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGAJUURBCORNLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CSC1=NC=C(N1CC2=CC=CC=C2)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.